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Compound of Interest

Compound Name: 3-Benzoylpropionic acid

Cat. No.: B119457 Get Quote

An In-depth Technical Guide to 3-Benzoylpropionic Acid

This technical guide provides a comprehensive overview of 3-Benzoylpropionic acid,

including its chemical structure, molecular weight, physicochemical properties, synthesis

protocols, and applications, tailored for researchers, scientists, and professionals in drug

development.

Core Compound Identity
3-Benzoylpropionic acid, systematically named 4-oxo-4-phenylbutanoic acid, is a keto-

carboxylic acid. It is characterized by a butyric acid backbone with a phenyl ketone substituent

at the 4-position.[1]

Structural Formula:

Molecular Formula: C₁₀H₁₀O₃[1][2]

Linear Formula: C₆H₅COCH₂CH₂COOH[3]

SMILES: C1=CC=C(C=C1)C(=O)CCC(=O)O[1][4]

InChI: InChI=1S/C10H10O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)[1][4]

Molecular Weight:
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The molecular weight of 3-Benzoylpropionic acid is 178.18 g/mol .[1][2][3][5]

Physicochemical Data
The key physicochemical properties of 3-Benzoylpropionic acid are summarized in the table

below for easy reference and comparison.

Property Value Reference(s)

CAS Number 2051-95-8 [2][3][4][5]

Appearance
White to cream crystalline

powder
[4][5]

Melting Point 114-117 °C [6]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[4]

pKa (Predicted) 4.53 ± 0.17 [5]

Synthesis and Experimental Protocols
The most common laboratory synthesis of 3-Benzoylpropionic acid is through the Friedel-

Crafts acylation of benzene with succinic anhydride, using anhydrous aluminum chloride as a

catalyst.[7][8] This reaction is a classic example of electrophilic aromatic substitution.

Experimental Protocol: Friedel-Crafts Acylation
This section details a standard procedure for the synthesis of 3-Benzoylpropionic acid.

Materials:

Succinic anhydride

Dry, thiophene-free benzene

Anhydrous aluminum chloride (powdered)
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Concentrated hydrochloric acid

Anhydrous sodium carbonate

Activated charcoal

Water

Equipment:

Three-necked round-bottom flask

Reflux condensers

Mechanical stirrer

Dropping funnel

Heating mantle or oil bath

Steam distillation apparatus

Suction filtration assembly (Büchner funnel and flask)

Beakers

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer and reflux

condensers, combine 5 g of succinic anhydride and 4.5 mL of dry benzene.

Catalyst Addition: With continuous stirring, add 6.67 g of anhydrous aluminum chloride to the

flask all at once.

Reaction: Heat the mixture to reflux using an oil bath and maintain reflux with stirring for 30

minutes.

Hydrolysis: Cool the reaction flask in an ice-water bath. Slowly and cautiously add 300 mL of

water through a dropping funnel to decompose the aluminum chloride complex.
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Benzene Removal: Remove the excess benzene by steam distillation.

Crude Product Isolation: Transfer the hot mixture to a beaker. The crude 3-
Benzoylpropionic acid will separate as an oil that solidifies upon cooling. Collect the solid

by filtration.

Purification:

Dissolve the crude product in a boiling solution of 75 g of anhydrous sodium carbonate in

500 mL of water.

Add 4 g of activated charcoal to the hot solution, stir for several minutes to decolorize, and

then filter the hot solution by suction.

Cool the clear filtrate and carefully acidify it with concentrated hydrochloric acid to

precipitate the purified 3-Benzoylpropionic acid.

Final Product Collection: Collect the purified crystalline product by suction filtration, wash

with cold water, and air dry.

Applications in Research and Drug Development
3-Benzoylpropionic acid is a valuable building block in organic synthesis due to its

bifunctional nature (a ketone and a carboxylic acid).

Intermediate in Synthesis: It is widely used as an intermediate for the preparation of more

complex organic compounds, including pharmaceuticals and agrochemicals.[4][9]

Pharmaceutical Precursor: It serves as a key precursor in the synthesis of various

therapeutic drugs.[8]

Chemical Reagent: It has been employed as a reagent for protecting alcohols as keto esters

and in oligonucleotide synthesis.[5][6][9] It has also been investigated for its potential as a

fungicide.[9]

Mandatory Visualization
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The following diagram illustrates the experimental workflow for the synthesis and purification of

3-Benzoylpropionic acid.

Experimental Workflow for 3-Benzoylpropionic Acid Synthesis

Reactants Mixing
(Benzene + Succinic Anhydride

+ AlCl₃)

Friedel-Crafts Acylation
(Reflux)

Heat

Hydrolysis
(Addition of H₂O)

Cooling

Solvent Removal
(Steam Distillation)

Crude Product Isolation
(Precipitation & Filtration)

Cooling

Purification
(Na₂CO₃ Dissolution,
Charcoal Treatment,

Acidification)

Final Product
(Pure 3-Benzoylpropionic Acid)

Filtration & Drying
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3-Benzoylpropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b119457?utm_src=pdf-body-img
https://www.benchchem.com/product/b119457?utm_src=pdf-body
https://www.benchchem.com/product/b119457?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Benzoylpropionic-acid
https://www.scbt.com/p/3-benzoylpropionic-acid-2051-95-8
https://www.cdhfinechemical.com/3-benzoyl-propionic-acid
https://www.cdhfinechemical.com/3-benzoyl-propionic-acid
https://cymitquimica.com/cas/2051-95-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4424200.htm
https://www.ottokemi.com/carboxylic-acids/3-benzoylpropionic-acid3.aspx
https://www.ottokemi.com/carboxylic-acids/3-benzoylpropionic-acid3.aspx
http://www.orgsyn.org/demo.aspx?prep=CV2P0081
https://www.quickcompany.in/patents/microwave-induced-synthesis-of-benzoyl-propionic-acid-and-their-derivatives
https://www.kavyapharma.com/products/speciality-chemicals-other-products/3-benzoylpropionic-acid-cas-no-2051-95-8/
https://www.benchchem.com/product/b119457#3-benzoylpropionic-acid-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b119457#3-benzoylpropionic-acid-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b119457#3-benzoylpropionic-acid-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b119457#3-benzoylpropionic-acid-structural-formula-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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